Cas no 138147-53-2 (1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-(2,3,4-trihydroxybutyl)-)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-(2,3,4-trihydroxybutyl)-
• CAS No: 138147-53-2
• MF: C₁₈H₃₄N₄O₉
• MW: 450.483965396881
• CID: 1259881
• Update Time: 2024-08-04

1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-(2,3,4-trihydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-(2,3,4-trihydroxybutyl)-
• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid, 10-(2,3,4-trihydroxybutyl)-

• Inchi： 1S/C18H34N4O9/c23-13-15(25)14(24)9-19-1-3-20(10-16(26)27)5-7-22(12-18(30)31)8-6-21(4-2-19)11-17(28)29/h14-15,23-25H,1-13H2,(H,26,27)(H,28,29)(H,30,31)
• InChI Key： ULYDPFYLCOXMBQ-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCN(CC(O)C(O)CO)CCN(CC(O)=O)CCN(CC(O)=O)CC1

Computed Properties

• Exact Mass: 450.23272

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 738.8±60.0 °C(Predicted)
• PSA: 185.55
• pka: 1.51±0.10(Predicted)